Diethoxytitanium dichloride
Overview
Description
Diethoxytitanium dichloride, also known as Titanium dichloride diethoxide, is a chemical compound with the formula C4H10Cl2O2Ti . It belongs to the chemical family of metal esters .
Synthesis Analysis
Titanium dichloride diethoxide has been used in the synthesis of fine chemicals. It has been used in titanium-catalyzed reactions featuring redox transformations and two important hydrofunctionalization reactions, hydroamination and hydroaminoalkylation . Another study discusses the mathematical simulation and sensitivity analysis of ethylene dichloride synthesis (EDC) through direct chlorination of ethylene in a bubble column reactor at steady state condition .
Molecular Structure Analysis
The molecular formula of Diethoxytitanium dichloride is C4H10Cl2O2Ti . The average mass is 208.894 Da and the monoisotopic mass is 207.953735 Da .
Chemical Reactions Analysis
Titanium, the key component in Diethoxytitanium dichloride, is an attractive metal to use for catalytic transformations as it is a versatile and inexpensive metal of low-toxicity and of established biocompatibility . It has been used in reactions featuring redox transformations and two important hydrofunctionalization reactions, hydroamination and hydroaminoalkylation .
Physical And Chemical Properties Analysis
Diethoxytitanium dichloride is a solid substance with an amber appearance . It has a molecular mass of 208.91 g/mol .
Scientific Research Applications
Synthesis and Application in Herbicides
Diethoxytitanium dichloride is significant in the synthesis of chemical compounds used in agriculture. For instance, it plays a role in the synthesis of novel thiazoles used as herbicide antidotes, specifically in the context of countering the phytotoxic effects of certain acetanilides like alachlor on crops such as grain sorghum (Sacher et al., 1983).
Environmental Degradation and Toxicity Assessment
In the environmental study of degradative products of herbicides like alachlor, diethoxytitanium dichloride's derivatives are investigated for their chronic toxicity potential, including their mutagenic effects (Tessier & Clark, 1995). It aids in understanding the impact of herbicide residues in the environment.
Analytical Chemistry and Residue Analysis
Diethoxytitanium dichloride derivatives are employed in the determination of herbicide residues in agricultural products. For example, its use in quantifying residues of alachlor in corn, soybeans, and potatoes demonstrates its role in ensuring food safety (Newsome et al., 1986).
Study of Herbicide Absorption and Metabolism
Research involving diethoxytitanium dichloride derivatives also extends to studying the absorption, translocation, and metabolism of herbicides in plants. This research is vital for understanding how herbicides like alachlor interact with various plant species and how they are metabolized (Armstrong et al., 1973).
Development of Novel Titanium Compounds
It is used in creating new titanium compounds, such as di-μ-chloro-tetrachlorobis(diethyl o-phthalate)dititanium(III), which are of interest in organometallic chemistry. These compounds are studied for their crystal structure, properties, and potential applications (Sobota et al., 1991).
Impact on Soil and Environmental Quality
Studies involving diethoxytitanium dichloride derivatives also focus on their impact on soil quality and environmental safety. For example, research on the sorption and movement of alachlor in soil modified by carbon-rich wastes highlights the environmental aspects of these compounds (Guo et al., 1993).
Electrochemical Degradation Studies
Electrochemical degradation of herbicides like pretilachlor, a kind of acetanilide herbicide, involves the use of diethoxytitanium dichloride derivatives. These studies are essential for understanding and mitigating the environmental impact of these herbicides (Wei et al., 2011).
Safety And Hazards
Future Directions
While there isn’t specific information available on the future directions of Diethoxytitanium dichloride, the field of synthetic chemistry, including the study and application of titanium compounds, continues to evolve and expand . The development of new materials and the establishment of structure–function relationships are key areas of focus .
properties
IUPAC Name |
dichlorotitanium;ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C2H6O.2ClH.Ti/c2*1-2-3;;;/h2*3H,2H2,1H3;2*1H;/q;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSYCXGBGJZBZKI-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO.CCO.Cl[Ti]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12Cl2O2Ti |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethoxytitanium dichloride | |
CAS RN |
3582-00-1 |
Source
|
| Record name | Diethoxytitanium dichloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003582001 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Diethoxytitanium dichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.641 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
